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Compound of Interest

Compound Name:
Methyl 4-benzyl-2-

methylmorpholine-3-carboxylate

Cat. No.: B12338370

Get Quote

Introduction & Scope
Target Molecule Profile

IUPAC Name: Methyl 4-benzyl-2-methylmorpholine-3-carboxylate

Molecular Formula: C₁₄H₁₉NO₃

Molecular Weight: 249.31 g/mol [1]

Core Scaffold: Morpholine-3-carboxylic acid[2][3]

Key Functionality: The morpholine-3-carboxylate scaffold is a privileged structure in

medicinal chemistry, serving as a conformationally restricted amino acid surrogate. The 2-

methyl substitution introduces additional steric constraints, often used to modulate metabolic

stability and receptor selectivity in peptidomimetics.
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This protocol details the stereoselective synthesis of the target molecule starting from L-

Threonine methyl ester. This route is selected over alternative multicomponent reactions (e.g.,

Petasis) or oxidation-reduction sequences because it:

Preserves Chirality: Leverages the existing stereocenters of L-Threonine to define the

relative stereochemistry of the C2 and C3 positions.

Scalability: Utilizes robust alkylation chemistry suitable for gram-to-kilogram scale-up.

Atom Economy: Minimizes protecting group manipulations by installing the N-benzyl group

as a permanent scaffold element early in the sequence.

Retrosynthetic Analysis
The retrosynthetic disconnection reveals that the morpholine ring can be constructed via a

double alkylation strategy (or stepwise alkylation-cyclization) of an N-benzyl amino acid

derivative with a bifunctional ethylene synthon.

Target:
Methyl 4-benzyl-2-methylmorpholine-3-carboxylate

Intermediate A:
N-Benzyl-L-Threonine Methyl Ester

Cyclization (C-O / C-N Bond Formation)

Reagent:
1,2-Dibromoethane
(Ethylene Synthon)

+

Starting Material 1:
L-Threonine Methyl Ester HCl

Reductive Amination

Click to download full resolution via product page

Figure 1: Retrosynthetic map identifying L-Threonine as the chiral pool progenitor.
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Phase 1: Preparation of N-Benzyl-L-Threonine Methyl
Ester
This step installs the benzyl group on the nitrogen, activating it for subsequent alkylation while

preventing over-alkylation.

Reagents:

L-Threonine methyl ester hydrochloride (1.0 equiv)

Benzaldehyde (1.05 equiv)

Sodium triacetoxyborohydride (STAB) (1.4 equiv)

Dichloromethane (DCM) (Solvent, 0.2 M)

Triethylamine (Et₃N) (1.0 equiv, to free base the ester)

Procedure:

Free Basing: In a round-bottom flask, suspend L-Threonine methyl ester HCl (10.0 g, 59

mmol) in DCM (300 mL). Add Et₃N (8.2 mL, 59 mmol) and stir for 15 minutes at room

temperature (RT) until the solution clears.

Imine Formation: Add Benzaldehyde (6.3 mL, 62 mmol) to the mixture. Stir for 1 hour at RT.

Note: Magnesium sulfate (MgSO₄) can be added to sequester water and drive imine

formation.

Reduction: Cool the mixture to 0°C. Add STAB (17.5 g, 82.6 mmol) portion-wise over 20

minutes.

Reaction: Allow the mixture to warm to RT and stir overnight (12-16 hours). Monitor by TLC

(50% EtOAc/Hexanes).

Work-up: Quench with saturated aqueous NaHCO₃ (200 mL). Extract the aqueous layer with

DCM (3 x 100 mL). Combine organic layers, wash with brine, dry over Na₂SO₄, and

concentrate in vacuo.[4]
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Purification: Purify the residue via flash column chromatography (SiO₂, Gradient: 10-30%

EtOAc in Hexanes) to yield the intermediate as a clear oil.

Yield Expectation: 85-92%

Phase 2: Morpholine Ring Closure (Cyclization)
This critical step forms the morpholine ring via a one-pot double alkylation/etherification

sequence using 1,2-dibromoethane.

Reagents:

N-Benzyl-L-Threonine Methyl Ester (Intermediate from Phase 1) (1.0 equiv)

1,2-Dibromoethane (3.0 equiv)

N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

Toluene (Solvent, 0.1 M)

Tetrabutylammonium iodide (TBAI) (0.1 equiv, Catalyst)

Procedure:

Setup: Dissolve N-Benzyl-L-Threonine Methyl Ester (5.0 g, 22.4 mmol) in anhydrous Toluene

(220 mL).

Addition: Add DIPEA (11.7 mL, 67.2 mmol), 1,2-Dibromoethane (5.8 mL, 67.2 mmol), and

TBAI (0.83 g, 2.24 mmol).

Reflux: Heat the reaction mixture to reflux (110°C) under an inert atmosphere (N₂ or Ar) for

24-48 hours.

Mechanistic Insight: The reaction proceeds via initial N-alkylation followed by

intramolecular O-alkylation (or vice versa). The high temperature and TBAI are crucial to

overcome the activation energy for the ether formation.
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Monitoring: Monitor by LC-MS for the disappearance of starting material (m/z 224) and

appearance of product (m/z 250).

Work-up: Cool to RT. Filter off the ammonium salts. Dilute the filtrate with EtOAc (200 mL)

and wash with water (2 x 100 mL) and brine (100 mL).

Purification: Concentrate the organic layer.[5][6] Purify via flash chromatography (SiO₂,

Gradient: 5-20% EtOAc in Hexanes).

Yield Expectation: 55-65%

Data Summary & Characterization
Physicochemical Properties Table[6]

Property Value / Observation

Appearance Pale yellow viscous oil

Rf Value 0.45 (30% EtOAc/Hexanes)

Solubility
Soluble in DCM, MeOH, EtOAc; Insoluble in

Water

Stereochemistry
Typically retains relative cis/trans configuration

of Threonine

Expected NMR Data (400 MHz, CDCl₃)
¹H NMR:

δ 7.25-7.35 (m, 5H, Ar-H)

δ 4.05 (d, 1H, N-CH₂-Ph, diastereotopic)

δ 3.70 (s, 3H, OCH₃)

δ 3.90 (dq, 1H, H-2, O-CH-Me)

δ 3.45 (d, 1H, H-3, N-CH-COOMe)
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δ 3.60-3.80 (m, 2H, H-6, O-CH₂)

δ 2.40-2.90 (m, 2H, H-5, N-CH₂)

δ 1.15 (d, 3H, C2-CH₃)
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Start: L-Threonine Methyl Ester HCl

Step 1: Free Basing & Imine Formation
(Benzaldehyde, Et3N, DCM)

Step 2: Reductive Amination
(STAB, 0°C -> RT)

Intermediate: N-Benzyl-L-Threonine Methyl Ester

Step 3: Cyclization
(1,2-Dibromoethane, DIPEA, TBAI, Toluene Reflux)

 24-48h Reflux

Purification: Flash Chromatography
(SiO2, EtOAc/Hexanes)

Final Product: Methyl 4-benzyl-2-methylmorpholine-3-carboxylate

Click to download full resolution via product page

Figure 2: Step-by-step experimental workflow for the synthesis.
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Safety & Troubleshooting
Benzyl Halides/Precursors: Benzaldehyde and benzyl intermediates can be mild irritants.

Ensure proper ventilation.

1,2-Dibromoethane: A known carcinogen and highly toxic. Handle only in a fume hood with

double gloving (Nitrile).

Troubleshooting Cyclization:

Issue: Low yield or incomplete conversion.

Solution: Switch solvent to Acetonitrile (MeCN) to increase polarity, or use a stronger base

like K₂CO₃ if DIPEA is insufficient. Alternatively, perform the reaction in a sealed tube to

reach higher temperatures (120°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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